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Compound of Interest

Compound Name: Capmatinib dihydrochloride

Cat. No.: B3026971

Providing essential safety protocols and operational guidance is paramount for the protection of
laboratory personnel. This document outlines the necessary personal protective equipment
(PPE), handling procedures, and disposal plans for Capmatinib dihydrochloride, ensuring a
safe and compliant laboratory environment.

Capmatinib dihydrochloride is a kinase inhibitor used in cancer research and therapy.[1] Due
to conflicting information in available Safety Data Sheets (SDS), a conservative approach to
handling this compound is strongly recommended. While some sources classify it as non-
hazardous, others indicate it may be toxic if swallowed and could potentially damage fertility or
an unborn child.[2] Therefore, it is crucial to treat Capmatinib dihydrochloride as a potent
compound and adhere to stringent safety protocols.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following PPE
is mandatory when handling Capmatinib dihydrochloride in solid or solution form:

e Gloves: Two pairs of chemotherapy-rated nitrile gloves should be worn at all times. Change
gloves immediately if they become contaminated.

o Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles are
required. A face shield should be worn in addition to goggles when there is a risk of
splashes.
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o Lab Coat: A disposable, solid-front gown with tight-fitting cuffs is necessary to protect from
splashes and contamination of personal clothing.

o Respiratory Protection: When handling the powdered form of the compound outside of a
certified containment enclosure, a NIOSH-approved N95 or higher-level respirator is required
to prevent inhalation.

Operational Plan for Safe Handling

A step-by-step approach to handling Capmatinib dihydrochloride minimizes the risk of
exposure and ensures the integrity of the research.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

e The container should be wiped down with a suitable deactivating agent before being brought
into the laboratory.

o Store Capmatinib dihydrochloride in a clearly labeled, sealed container in a designated,
well-ventilated, and access-restricted area.

2. Weighing the Compound:

 All weighing of powdered Capmatinib dihydrochloride must be performed in a certified
chemical fume hood, a ventilated balance enclosure, or a glove box to minimize the risk of
aerosolization.[3][4][5]

o Use dedicated, disposable weighing boats and spatulas.
e Ensure the balance is placed on an anti-vibration table to prevent spills.

 After weighing, carefully seal the primary container and decontaminate the exterior and the
weighing area.

3. Dissolving and Administering:
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» The dissolution of Capmatinib dihydrochloride should be carried out in a chemical fume
hood.

e Add the solvent to the weighed compound slowly to avoid splashing.
 If administering to cell cultures, use a certified biological safety cabinet.

e For in-vivo studies, appropriate animal handling restraints and techniques should be used to
prevent aerosol generation and bites or scratches that could lead to exposure.

4. Spill Management:

 In the event of a spill, evacuate the immediate area and restrict access.

o For small spills of powder, gently cover with damp absorbent material to avoid raising dust.
o For liquid spills, absorb with appropriate spill pads.

« All spill cleanup materials must be disposed of as hazardous waste.[6]

» The spill area should be decontaminated with a suitable cleaning agent, followed by a rinse
with water.[7]

Disposal Plan

Proper disposal of all waste generated during the handling of Capmatinib dihydrochloride is
critical to prevent environmental contamination and accidental exposure.

» Solid Waste: All contaminated solid waste, including gloves, gowns, weighing boats, and spill
cleanup materials, must be placed in a clearly labeled, sealed hazardous waste container.

e Liquid Waste: Unused solutions of Capmatinib dihydrochloride and contaminated solvents
should be collected in a designated, sealed hazardous liquid waste container.

» Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
puncture-resistant sharps container designated for hazardous waste.
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o All hazardous waste must be disposed of through the institution's environmental health and
safety office, following all local, state, and federal regulations.

Hazard Data Summary

o Source 1 (Cayman .
Hazard Classification . Source 2 (Other Suppliers)
Chemical)

Acute Oral Toxicity Toxic if swallowed[2] Not classified as hazardous

] o May damage fertility or the N
Reproductive Toxicity ) Not classified as hazardous
unborn child[2]

This table highlights the conflicting hazard information, underscoring the necessity of a
conservative safety approach.

Safe Handling Workflow
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Caption: Workflow for the safe handling of Capmatinib dihydrochloride.
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By implementing these comprehensive safety and logistical measures, research institutions can
build a foundation of trust and ensure the well-being of their scientists and professionals
working with potent compounds like Capmatinib dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-capmatinib-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b3026971?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

